Cas no 84594-48-9 (2,6,10,14,20,24,28,32-Octaoxatricyclo[31.3.1.1~15,19~]octatriaconta-1(37),15(38),16,18,33,35-hexaene-5,11,23,29-tetrone)

• Product Name: 2,6,10,14,20,24,28,32-Octaoxatricyclo[31.3.1.1~15,19~]octatriaconta-1(37),15(38),16,18,33,35-hexaene-5,11,23,29-tetrone
• CAS No: 84594-48-9
• MF: C₃₀H₃₆O₁₂
• MW: 588.599650382996
• CID: 989513
• PubChem ID: 338573
• Update Time: 2025-04-20

2,6,10,14,20,24,28,32-Octaoxatricyclo[31.3.1.1~15,19~]octatriaconta-1(37),15(38),16,18,33,35-hexaene-5,11,23,29-tetrone Chemical and Physical Properties

Names and Identifiers

• NSC361677
• 2,6,10,14,20,24,28,32-Octaoxatricyclo[31.3.1.1~15,19~]octatriaconta-1(37),15(38),16,18,33,35-hexaene-5,11,23,29-tetrone
• NSC-361677
• 84594-48-9
• DTXSID10320589

• Inchi： 1S/C30H36O12/c31-27-9-17-35-23-5-1-6-24(21-23)36-18-10-28(32)40-14-4-16-42-30(34)12-20-38-26-8-2-7-25(22-26)37-19-11-29(33)41-15-3-13-39-27/h1-2,5-8,21-22H,3-4,9-20H2
• InChI Key： PJZSPXNIGRCAQF-UHFFFAOYSA-N
• SMILES： O1C(CCOC2C=CC=C(C=2)OCCC(=O)OCCCOC(CCOC2C=CC=C(C=2)OCCC(=O)OCCC1)=O)=O

Computed Properties

• Exact Mass: 588.22067658g/mol
• Monoisotopic Mass: 588.22067658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 142Ų